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Compound of Interest

Compound Name: Galanganone A

Cat. No.: B12307388 Get Quote

For Immediate Release

This technical guide provides a summary of the currently available information on

Galanganone A, a natural compound isolated from the rhizomes of Alpinia galanga. This

document is intended for researchers, scientists, and professionals in the field of drug

development who are interested in the therapeutic potential of novel natural products.

Chemical and Physical Properties
Galanganone A is classified as a chalcone, a type of flavonoid known for its diverse biological

activities. The fundamental physicochemical properties of Galanganone A are summarized in

the table below.

Property Value Source

CAS Number 1922129-42-7 [1]

Molecular Formula C₃₂H₃₆O₆ [1]

Molecular Weight 516.62 g/mol [1]

Biological Context and Therapeutic Potential
Galanganone A is derived from Alpinia galanga, a plant with a long history of use in traditional

medicine.[2] Extracts of Alpinia galanga have been investigated for a wide range of
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pharmacological effects, including antibacterial, antifungal, anti-inflammatory, antioxidant, and

antitumor activities.[1]

While specific in-depth studies on Galanganone A are limited, the broader class of chalcones

and related flavonoids from Alpinia galanga, such as galangin, have been the subject of more

extensive research. These studies can offer valuable insights into the potential mechanisms

and applications of Galanganone A.

Insights from Related Compounds: Galangin
Research into galangin, a structurally related flavonol also found in Alpinia galanga, has

identified several key signaling pathways and cellular processes that may be relevant to the

activity of Galanganone A. It is important to note that the following information pertains to

galangin and related extracts, and further research is required to determine if Galanganone A
exhibits similar properties.

Anti-inflammatory Activity
Studies on extracts from Alpinia galanga and the compound galangin have demonstrated

notable anti-inflammatory effects. The proposed mechanisms often involve the modulation of

key inflammatory pathways. For instance, galangin has been shown to inhibit the

phosphorylation of ERK and NF-κB-p65 in lipopolysaccharide-activated macrophages, leading

to a reduction in the production of pro-inflammatory mediators.

Anticancer Potential
Various compounds from Alpinia galanga have been investigated for their anticancer

properties. Research on galangin suggests that it may induce apoptosis (programmed cell

death) in cancer cells through the modulation of pathways such as the PI3K-Akt and MAPK

signaling pathways.

Future Directions
The information available on Galanganone A is currently limited. To fully understand its

therapeutic potential, further investigation is warranted. Key areas for future research include:
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In-depth biological screening: To elucidate the specific anti-inflammatory, anticancer, and

other pharmacological activities of pure Galanganone A.

Mechanism of action studies: To identify the specific molecular targets and signaling

pathways modulated by Galanganone A.

Preclinical and clinical studies: To evaluate the safety and efficacy of Galanganone A in

various disease models.

Due to the limited availability of specific experimental data for Galanganone A, detailed

experimental protocols and signaling pathway diagrams as requested cannot be provided at

this time. The information presented here is based on the broader context of Alpinia galanga

and related compounds. Researchers are encouraged to undertake further studies to

specifically characterize the properties and mechanisms of Galanganone A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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